2-[2-[4-(tert-butylsulfamoyl)anilino]-2-oxoethyl]sulfanyl-5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid

• IUPAC Name: 2-[2-[4-(tert-butylsulfamoyl)anilino]-2-oxoethyl]sulfanyl-5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C20H22N4O6S3/c1-10-14-16(26)22-19(23-17(14)32-15(10)18(27)28)31-9-13(25)21-11-5-7-12(8-6-11)33(29,30)24-20(2,3)4/h5-8,24H,9H2,1-4H3,(H,21,25)(H,27,28)(H,22,23,26)
• InChI Key: FTJVAKULDSCYLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)SCC(=O)NC3=CC=C(C=C3)S(=O)(=O)NC(C)(C)C)C(=O)O
• Molecular Formula: C20H22N4O6S3
• Molecular Weight: 510.6 g/mol

Description

The compound “2-[2-[4-(tert-butylsulfamoyl)anilino]-2-oxoethyl]sulfanyl-5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid” is a complex organic molecule. It is a derivative of thienopyrimidines. Thienopyrimidines are a class of compounds that have shown promising antibacterial properties.

Scientific Research Applications

Synthesis and Chemical Reactions

Research in the area of heterocyclic chemistry often explores the synthesis and chemical reactions of thieno[2,3-d]pyrimidines and related compounds. For example, the work by Briel et al. (2002) describes the synthesis of 6-methylsulfanyl-2,4-dithioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile and its reactions with various alkylants to form thieno[2,3-d]pyrimidines. This research underscores the versatility of such compounds in generating a wide range of heterocyclic structures, which are crucial for developing new materials and biologically active molecules (Briel, Franz, & Dobner, 2002).

Potential Biological Activity

Compounds related to 2-[2-[4-(tert-butylsulfamoyl)anilino]-2-oxoethyl]sulfanyl-5-methyl-4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid often exhibit potential biological activities. For instance, Gangjee et al. (1996) synthesized novel 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines as potential inhibitors of thymidylate synthase, showcasing their application in antitumor and antibacterial agents. These findings indicate the importance of such compounds in medicinal chemistry and drug design (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1996).

Advanced Material Synthesis

The unique properties of thieno[2,3-d]pyrimidines and similar compounds find applications in the synthesis of advanced materials. For example, the synthesis of new 2-amino-4-methylcyano-5-methylsulfonylpyrimidine derivatives by Kim, Han, and Kim (1996) illustrates the potential of these compounds in creating materials with novel properties. Such research contributes to the development of new technologies and materials science applications (Kim, Han, & Kim, 1996).